Cas no 516513-71-6 (3-(benzylamino)pyridin-4-ylmethanol)

• Product Name: 3-(benzylamino)pyridin-4-ylmethanol
• CAS No: 516513-71-6
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 4015254
• Update Time: 2025-10-28

3-(benzylamino)pyridin-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanol, 3-[(phenylmethyl)amino]-
• 3-(benzylamino)pyridin-4-ylmethanol

• Inchi： 1S/C13H14N2O/c16-10-12-6-7-14-9-13(12)15-8-11-4-2-1-3-5-11/h1-7,9,15-16H,8,10H2
• InChI Key： OHDXJUAEHUIMQC-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CO)=C1NCC1=CC=CC=C1

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 418.5±40.0 °C(Predicted)
• pka: 13.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-(benzylamino)pyridin-4-ylmethanol

Comprehensive Overview of 3-(benzylamino)pyridin-4-ylmethanol (CAS No. 516513-71-6): Properties, Applications, and Research Insights

3-(benzylamino)pyridin-4-ylmethanol (CAS No. 516513-71-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a pyridine core substituted with a benzylamino group and a hydroxymethyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₄N₂O, and precise structural configuration make it a subject of interest for drug discovery and material science.

In recent years, the demand for 3-(benzylamino)pyridin-4-ylmethanol has surged, driven by its role in the development of novel small-molecule inhibitors and biologically active compounds. Researchers are particularly intrigued by its potential in modulating enzyme activity and receptor binding, which aligns with current trends in targeted therapy and precision medicine. The compound's benzylamino moiety enhances its lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in pharmacokinetic studies.

From a synthetic perspective, 516513-71-6 is often utilized in multistep organic synthesis to construct more complex heterocyclic frameworks. Its hydroxymethyl group offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability resonates with the growing focus on structure-activity relationship (SAR) studies, a frequently searched term in medicinal chemistry forums and databases.

Environmental and green chemistry considerations are also shaping the discourse around 3-(benzylamino)pyridin-4-ylmethanol. Innovations in catalytic processes and solvent-free reactions aim to improve the sustainability of its production. Such advancements address the rising user queries about eco-friendly synthesis and reduced waste generation in chemical manufacturing.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 516513-71-6, ensuring high purity and consistency—a priority for industries complying with Good Manufacturing Practices (GMP). These methodologies are frequently discussed in quality control circles, reflecting their importance in regulatory compliance.

In summary, 3-(benzylamino)pyridin-4-ylmethanol (CAS No. 516513-71-6) exemplifies the intersection of chemical innovation and practical application. Its relevance to drug development, sustainable chemistry, and analytical validation positions it as a compound of enduring scientific and industrial value.